Cas no 22611-37-6 (Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI))
22611-37-6 structure
Product Name:Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI)
CAS No:22611-37-6
MF:C31H48O4
MW:484.710430145264
CID:285119
PubChem ID:44567123
Update Time:2025-04-19
Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI)
- HYDROXYEUPHADIENOIC ACID METHYL ESTER
- 16-Formylgitoxin
- methyl kulonate
- O16-Formyl-gitoxin
- methyl (2R)-2-[(5R,9R,10R,13S,14S,16S,17S)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoate
- Q27138860
- 22611-37-6
- CHEBI:70529
- CHEMBL517173
- NSC126321
- methyl 16-hydroxy-3-oxolanosta-7,24-dien-21-oate
- NSC-126321
- DTXSID50945270
- Methyl(13alpha,14beta,16beta,17alpha)-16-hydroxy-3-oxolanosta-7,24-dien-21-oate
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- Inchi： 1S/C31H48O4/c1-19(2)10-9-11-20(27(34)35-8)26-23(32)18-31(7)22-12-13-24-28(3,4)25(33)15-16-29(24,5)21(22)14-17-30(26,31)6/h10,12,20-21,23-24,26,32H,9,11,13-18H2,1-8H3/t20-,21+,23+,24+,26-,29-,30+,31-/m1/s1
- InChI Key： ZLOYHDGVJFCYJK-RLIKWOGQSA-N
- SMILES： O[C@H]1C[C@]2(C)C3=CC[C@H]4C(C)(C)C(CC[C@]4(C)[C@H]3CC[C@@]2(C)[C@@H]1[C@H](C(=O)OC)CC/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 484.35500
- Monoisotopic Mass: 484.355
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 940
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 6.4
Experimental Properties
- Color/Form: Powder
- Density: 1.08
- Boiling Point: 567.8°C at 760 mmHg
- Flash Point: 173.1°C
- Refractive Index: 1.537
- PSA: 63.60000
- LogP: 6.66710
Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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